Cas no 28541-84-6 (2-(6-Bromonaphthyl)-α-D-mannopyranoside)

• Product Name: 2-(6-Bromonaphthyl)-α-D-mannopyranoside
• CAS No: 28541-84-6
• MF: C₁₆H₁₇BrO₆
• MW: 385.206584692001
• MDL: MFCD00067621
• CID: 284774
• PubChem ID: 10309453
• Update Time: 2025-04-19

2-(6-Bromonaphthyl)-α-D-mannopyranoside Chemical and Physical Properties

Names and Identifiers

• a-D-Mannopyranoside,6-bromo-2-naphthalenyl (9CI)
• 6-BROMO-2-NAPHTHYL-ALPHA-D-MANNOPYRANOSIDE
• Br-Nap-alpha-D-Man
• 2-(6-BROMO-1H-INDOL-3-YL)ETHANAMINE HCL
• 2-(6-BROMO-1H-INDOL-3-YL)ETHANAMINE HYDROCHLORIDE
• 6-Bromo-2-naphthyl alpha-D-mannopyranoside
• 6-bromotryptamine hydrochloride
• AK-87158
• ANW-57426
• CTK8B7470
• KB-223469
• SureCN2706928
• alpha-D-6-Bromo-2-naphthylmannopyranoside
• MFCD00067621
• AKOS026674392
• 6-Bromo-2-naphthyl a-D-mannopyranoside
• (2R,3S,4S,5S,6R)-2-(6-bromonaphthalen-2-yloxy)-6-(hydroxymethyl)tetrahydro-2H-pyran-3,4,5-triol
• AMY41718
• (2R, 3S, 4S, 5S, 6R)-2-(6-bromonaphthalen-2-yl)oxy-6-(hydroxymethyl)oxane-3, 4, 5-triol
• (2R,3S,4S,5S,6R)-2-(6-bromonaphthalen-2-yl)oxy-6-(hydroxymethyl)oxane-3,4,5-triol
• a-D-Mannopyranoside,6-bromo-2-naphthalenyl(9ci)
• DTXSID401265641
• NS00083174
• (2R,3S,4S,5S,6R)-2-((6-Bromonaphthalen-2-yl)oxy)-6-(hydroxymethyl)tetrahydro-2H-pyran-3,4,5-triol
• alpha-D-Mannopyranoside, 6-bromo-2-naphthalenyl
• 2-(6-bromonaphthyl)-alpha-d-mannopyranoside
• (2R,3S,4S,5S,6R)-2-[(6-Bromo-2-naphthyl)oxy]-6-(hydroxymethyl)tetrahydropyran-3,4,5-triol
• 6-Bromo-2-naphthalenyl alpha-D-mannopyranoside
• SCHEMBL9614781
• 28541-84-6
• 6-Bromo-2-naphthalenyl I+/--D-mannopyranoside
• 2-(6-Bromonaphthyl)-α-D-mannopyranoside

• MDL： MFCD00067621
• Inchi： 1S/C16H17BrO6/c17-10-3-1-9-6-11(4-2-8(9)5-10)22-16-15(21)14(20)13(19)12(7-18)23-16/h1-6,12-16,18-21H,7H2/t12-,13-,14+,15+,16+/m1/s1
• InChI Key： NLRXQZJJCPRATR-OWYFMNJBSA-N
• SMILES： BrC1C=CC2=C(C=1)C=CC(=C2)O[C@@H]1[C@H]([C@H]([C@@H]([C@@H](CO)O1)O)O)O

Computed Properties

• Exact Mass: 384.021
• Monoisotopic Mass: 384.021
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 397
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 99.4A^2

Experimental Properties

• Color/Form: White to off white crystalline powder
• Density: 1.698
• Melting Point: 248-252ºC
• Boiling Point: 609 ºC
• Flash Point: 322 ºC
• Refractive Index: 1.698
• PSA: 99.38000
• LogP: 0.78100

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbohydrates and carbohydrate conjugates Glycosyl compounds